Cas no 2757922-76-0 (2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide)

• Product Name: 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide
• CAS No: 2757922-76-0
• MF: C₁₁H₁₅ClN₄O
• MW: 254.716000795364
• CID: 5628193
• PubChem ID: 165753974
• Update Time: 2025-05-21

2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-28317746
• 2757922-76-0
• 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide

• Inchi： 1S/C11H15ClN4O/c1-16(9-2-4-13-5-3-9)10(17)8-6-14-11(12)15-7-8/h6-7,9,13H,2-5H2,1H3
• InChI Key： UATPVMDNLBSXOK-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(N(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 254.0934388g/mol
• Monoisotopic Mass: 254.0934388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide

Professional Introduction to 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide (CAS No. 2757922-76-0)

2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide, with the chemical identifier CAS No. 2757922-76-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyrimidine core substituted with chloro, methyl, and piperidinyl groups, has garnered attention due to its potential biological activity and structural features that make it a promising candidate for further investigation.

The compound’s structure is characterized by a pyrimidine ring system, which is a common motif in many biologically active molecules, particularly in the realm of antiviral and anticancer agents. The presence of a chloro group at the 2-position and a carboxamide moiety at the 5-position introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the N-methyl and piperidinyl substituents contribute to the molecule’s complexity and may play crucial roles in modulating its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing novel pyrimidine derivatives as therapeutic agents. Pyrimidine-based compounds are known for their ability to mimic natural nucleosides, thereby interfering with essential cellular processes such as DNA replication and transcription. The specific arrangement of functional groups in 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide suggests that it may exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties, with several drugs already on the market derived from similar structural frameworks. The chloro group in this molecule can serve as a point of attachment for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Furthermore, the piperidinyl moiety is a frequently encountered substituent in drug molecules due to its ability to enhance solubility and improve oral bioavailability. Piperidine derivatives are known to interact favorably with biological targets, often leading to improved pharmacological profiles. The incorporation of this group into 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide may contribute to its overall efficacy by facilitating better target binding and reducing off-target effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide. Molecular modeling techniques can predict how this compound might interact with various biological targets, providing valuable insights into its mechanism of action. These predictions can guide experimental design, helping researchers to focus on the most promising derivatives for further development.

The synthesis of 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrimidine ring, followed by functional group transformations such as chlorination and amidation. The use of advanced synthetic methodologies can improve the efficiency of these processes, making it feasible to produce larger quantities of the compound for both preclinical and clinical studies.

In addition to its potential therapeutic applications, this compound may also find utility in other areas of research. For instance, it could serve as a building block for more complex molecules or be used in biochemical assays to investigate enzyme inhibition mechanisms. Its versatility makes it a valuable tool for scientists exploring new frontiers in medicinal chemistry.

The future development of 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide will likely depend on ongoing research efforts aimed at elucidating its biological properties and optimizing its pharmacological profile. Collaborative studies between synthetic chemists, biochemists, and pharmacologists will be essential in translating this promising lead into a viable therapeutic agent. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 2-chloro-N-methyl-N-(piperidin-4-yl)pyrimidine-5-carboxamide (CAS No. 2757922-76-0) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its development holds promise for contributing to novel treatments across multiple therapeutic areas, particularly oncology. With continued innovation in synthetic chemistry and computational biology, this compound is poised to make meaningful contributions to future medical breakthroughs.